N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-methylpiperidine-1-carboxamide
• InChI: InChI=1S/C14H19FN2O/c1-10-6-7-12(9-13(10)15)16-14(18)17-8-4-3-5-11(17)2/h6-7,9,11H,3-5,8H2,1-2H3,(H,16,18)
• InChI Key: XKYMGGWHPHMHIE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)NC2=CC(=C(C=C2)C)F
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide, also known as FMP or Fluoromethylphenidate, is a synthetic compound developed as a potential replacement for methylphenidate, a commonly prescribed medication for attention deficit hyperactivity disorder (ADHD) and narcolepsy. FMP has been shown to have similar effects to methylphenidate but with a longer duration of action and increased potency.

Mechanism of Action

N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide works by blocking the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters in the synapse. This results in improved cognitive function, increased alertness, and decreased fatigue. N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide has also been shown to have a similar mechanism of action to methylphenidate, but with a longer duration of action and increased potency.
Biochemical and Physiological Effects
N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide has been shown to have several biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been shown to increase the release of dopamine and norepinephrine in the brain, leading to improved cognitive function and increased alertness. However, N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide has also been shown to have potential negative effects on the cardiovascular system, including increased risk of heart attack and stroke.

Advantages and Limitations for Lab Experiments

N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide has several advantages for use in lab experiments, including its high potency and long duration of action. It is also relatively easy to synthesize and purify, making it a viable option for large-scale production. However, N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide also has several limitations, including its potential negative effects on the cardiovascular system and its potential for abuse and dependence.

Future Directions

There are several future directions for research on N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide, including its potential therapeutic applications for ADHD and other cognitive disorders. Further studies are also needed to understand the long-term effects of N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide on the cardiovascular system and its potential for abuse and dependence. Additionally, research is needed to optimize the synthesis method for N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide to improve its purity and yield. Overall, N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide shows promise as a potential alternative to methylphenidate for the treatment of ADHD and other cognitive disorders, but further research is needed to fully understand its potential benefits and limitations.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide has been the subject of several scientific studies aimed at understanding its potential therapeutic applications. One study found that N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide was effective in improving cognitive function in rats with ADHD-like symptoms, suggesting that it may be a viable alternative to methylphenidate for the treatment of ADHD. Another study found that N-(3-fluoro-4-methylphenyl)-2-methyl-1-piperidinecarboxamide had a lower potential for abuse and dependence compared to methylphenidate, making it a potentially safer option for long-term use.